Cas no 2413866-74-5 (2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid)

• Product Name: 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid
• CAS No: 2413866-74-5
• MF: C₁₂H₁₄BrNO₅
• MW: 332.147263050079
• CID: 5675837
• PubChem ID: 165829689
• Update Time: 2025-06-13

2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-{[(tert-butoxy)carbonyl]amino}-5-hydroxybenzoic acid
• EN300-26664689
• 2413866-74-5
• 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid

• Inchi： 1S/C12H14BrNO5/c1-12(2,3)19-11(18)14-8-5-6(15)4-7(9(8)13)10(16)17/h4-5,15H,1-3H3,(H,14,18)(H,16,17)
• InChI Key： DVWJWZCOOVBCTN-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 331.00554g/mol
• Monoisotopic Mass: 331.00554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid

Introduction to 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid (CAS No. 2413866-74-5)

2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid, identified by the chemical compound code CAS No. 2413866-74-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a brominated aromatic ring system coupled with functional groups such as an amide and a hydroxyl group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid consists of a benzoic acid core substituted with a bromine atom at the 2-position, an amino group protected by a tert-butoxy carbonyl (Boc) group at the 3-position, and a hydroxyl group at the 5-position. This specific arrangement of functional groups imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecules. The presence of the Boc-protected amino group, in particular, enhances its utility in peptide synthesis and medicinal chemistry, where selective deprotection steps are often required.

In recent years, 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid has been explored in several cutting-edge research areas. One notable application lies in the development of novel bioactive molecules targeting inflammatory and immunological pathways. The benzoic acid scaffold is well-documented for its pharmacological properties, and modifications at strategic positions can fine-tune biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation.

Moreover, the bromine atom in 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid serves as a versatile handle for further functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at the brominated position, enabling the synthesis of structurally diverse analogs. Such modifications are crucial for optimizing drug-like properties, including solubility, metabolic stability, and target binding affinity. The Boc-protected amine group also facilitates selective modifications through nucleophilic substitution or amidation reactions, making it an indispensable tool in medicinal chemistry libraries.

Recent advancements in computational chemistry have further highlighted the potential of 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid as a scaffold for drug discovery. Molecular docking studies have revealed that this compound can interact with various biological targets, including transcription factors and receptor proteins involved in cancer progression and neurodegenerative diseases. For example, preliminary virtual screening experiments suggest that derivatives of this molecule may disrupt protein-protein interactions critical for pathways such as Hedgehog signaling or Wnt signaling, which are implicated in developmental disorders and malignancies.

The hydroxyl group at the 5-position adds another layer of complexity to the reactivity profile of 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid. This functional moiety can participate in hydrogen bonding interactions with biological targets or serve as a site for further derivatization via etherification or esterification reactions. Such modifications can enhance bioavailability or alter pharmacokinetic profiles, which are essential considerations in drug development. Additionally, the presence of both hydroxyl and amino groups allows for tautomerization processes, potentially generating enol or imine forms that could exhibit different biological activities.

In industrial applications, 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid is often utilized as a key intermediate in multi-step synthetic routes to complex pharmaceuticals. Its stability under various reaction conditions makes it suitable for large-scale production processes where high yields and purity are paramount. Researchers have leveraged its structural features to develop efficient synthetic strategies involving palladium-catalyzed cross-coupling sequences followed by selective deprotection steps to yield target molecules with high enantiomeric purity.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic methodologies for 2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydrooxybenzoic acid. Innovations such as flow chemistry and microwave-assisted synthesis have been explored to improve reaction efficiency while minimizing waste generation. These approaches align with broader industry trends toward environmentally conscious manufacturing practices without compromising on product quality or yield.

Looking ahead,2-bromo-3-{(tert-butoxy)carbonylamino}-5-hydroxybenzoic acid is poised to play an increasingly pivotal role in next-generation drug discovery initiatives. As computational tools become more sophisticated and high-throughput screening technologies advance,CAS No. 2413866-74-5 will likely be incorporated into larger virtual libraries designed to identify novel therapeutic agents rapidly and cost-effectively. Furthermore,the compound’s versatility as a synthetic intermediate ensures its continued relevance across multiple disciplines within organic chemistry, pharmaceutical sciences,and biotechnology.